3-(2-methoxyphenoxy)-9-((tetrahydrofuran-2-yl)methyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 3-(2-methoxyphenoxy)-9-(oxolan-2-ylmethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C23H23NO6/c1-26-19-6-2-3-7-20(19)30-21-13-28-23-16(22(21)25)8-9-18-17(23)12-24(14-29-18)11-15-5-4-10-27-15/h2-3,6-9,13,15H,4-5,10-12,14H2,1H3
• InChI Key: MZZGSRBUJBMDKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=COC3=C(C2=O)C=CC4=C3CN(CO4)CC5CCCO5
• Molecular Formula: C23H23NO6
• Molecular Weight: 409.4 g/mol
• CAS No.: 946236-27-7

Description

3-(2-methoxyphenoxy)-9-((tetrahydrofuran-2-yl)methyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C23H23NO6 and its molecular weight is 409.438. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivative Syntheses

Research has explored the catalytic synthesis of heterocyclic compounds, including tetrahydrofuran, dioxolane, and oxazoline derivatives, under oxidative carbonylation conditions. Such processes yield compounds with potential applications in material science and pharmaceuticals, indicating a broad interest in developing novel synthetic routes for heterocycles similar to the compound (Bacchi et al., 2005).

Photodimerizable Monomers

The synthesis and characterization of monomers that possess both benzoxazine and coumarin rings in their structure have been explored. These monomers can undergo photodimerization, demonstrating potential in the development of materials with unique photochemical properties. This research highlights the interest in creating multifunctional materials that can be manipulated using light, which could relate to the structural functionalities present in the compound of interest (Kiskan & Yagcı, 2007).

Chemoenzymatic Asymmetric Synthesis

The chemoenzymatic asymmetric synthesis of benzoxazine derivatives for the production of key pharmaceutical precursors has been developed. This approach demonstrates the versatility of enzymatic methods in achieving stereoselective syntheses of complex heterocyclic compounds, which could be applicable to the synthesis of compounds with similar complexity to the queried molecule (López-Iglesias et al., 2015).

Photochemical Properties and Applications

The design and synthesis of bichromophoric photochromes based on [1,3]oxazine ring mechanisms, which include photoinduced opening and thermal closing of the oxazine ring, have been investigated. This research underscores the potential of oxazine derivatives in developing photoresponsive materials, suggesting a pathway to explore the photochemical properties of similar compounds (Tomasulo, Sortino, & Raymo, 2008).